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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of the

branched alkane, 3-Ethyl-4-methylhexane. This document summarizes its key physical

properties, outlines the experimental methodologies for their determination, and presents a

logical framework for understanding the factors influencing these characteristics in alkanes.

Core Physicochemical Data
The boiling and melting points of 3-Ethyl-4-methylhexane are critical parameters for its

handling, purification, and use in various research and development applications. A summary of

these properties is presented below.

Property Value Units

Boiling Point 140.1 - 140.41 °C

Melting Point -112.99 °C

Note: The slight variation in reported boiling points can be attributed to differences in

experimental conditions and measurement precision.
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The following sections detail the standard laboratory procedures for determining the boiling and

melting points of organic compounds like 3-Ethyl-4-methylhexane.

Melting Point Determination: Capillary Method
The melting point of 3-Ethyl-4-methylhexane, which is a liquid at room temperature, would be

determined from a frozen sample. The capillary method is a common and reliable technique for

this purpose.[1][2][3]

Principle: A small, frozen sample of the compound is heated at a controlled rate. The

temperature at which the solid sample transitions into a liquid is recorded as the melting point.

[1][3] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Thermometer

Freezing bath (e.g., dry ice/acetone)

Procedure:

A small amount of liquid 3-Ethyl-4-methylhexane is introduced into a capillary tube.

The capillary tube is then frozen in a suitable freezing bath until the sample solidifies.

The sealed capillary tube is placed into the heating block of the melting point apparatus.[2]

The sample is heated rapidly to a temperature just below the anticipated melting point, and

then the heating rate is reduced to approximately 1-2°C per minute.[2]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.
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The temperature at which the last crystal of the solid disappears is recorded as the end of

the melting range.

Boiling Point Determination: Capillary Method
(Siwoloboff's Method)
For the determination of the boiling point of liquid samples like 3-Ethyl-4-methylhexane, the

capillary method offers a micro-scale approach that is both efficient and requires minimal

sample volume.[4][5]

Principle: A small amount of the liquid is heated in a tube containing an inverted capillary. As

the liquid is heated, its vapor pressure increases. The boiling point is the temperature at which

the vapor pressure of the liquid equals the surrounding atmospheric pressure, observed by a

continuous stream of bubbles emerging from the capillary tube.[4][5]

Apparatus:

Thiele tube or a similar heating bath apparatus

Small test tube or fusion tube

Capillary tube

Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 3-Ethyl-4-methylhexane is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil).[4]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled.
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Upon further heating, the vapor of the sample will enter the capillary tube, and a stream of

bubbles will be observed emerging from the open end.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[5]

Factors Influencing Alkane Boiling and Melting
Points
The boiling and melting points of alkanes are primarily determined by the strength of the

intermolecular van der Waals forces. The following diagram illustrates the key molecular factors

that influence these forces and, consequently, the phase transition temperatures.
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Caption: Factors influencing the boiling and melting points of alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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